Cas no 1823026-91-0 (3-Hydroxybicyclo[3.3.1]nonan-9-one)

• Product Name: 3-Hydroxybicyclo[3.3.1]nonan-9-one
• CAS No: 1823026-91-0
• Molecular Formula: C₉H₁₄O₂
• Molecular Weight: 154.206263065338
• CID: 5694450
• PubChem ID: 73822044

3-Hydroxybicyclo[3.3.1]nonan-9-one Properties

Names and Identifiers

• EN300-1720674
• 1823026-91-0
• 3-HYDROXYBICYCLO[3.3.1]NONAN-9-ONE
• AKOS034185819
• Bicyclo[3.3.1]nonan-9-one, 3-hydroxy-

• InChIKey： WBALLWBVQWRKAR-UHFFFAOYSA-N
• Inchi： 1S/C9H14O2/c10-8-4-6-2-1-3-7(5-8)9(6)11/h6-8,10H,1-5H2
• SMILES： OC1CC2C(C(CCC2)C1)=O

Computed Properties

• Exact Mass: 154.099379685g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 154.099379685g/mol
• Heavy Atom Count: 11
• Complexity: 160
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.9
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Boiling Point: 284.2±33.0 °C(Predicted)
• pka: 14.61±0.20(Predicted)
• Density: 1.149±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Cyclic alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyclic alcohols and derivatives